Cas no 1361657-44-4 (4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl
• CAS No: 1361657-44-4
• MF: C₁₃H₆Cl₄F₂O
• MW: 357.994946956635
• CID: 4790146
• Update Time: 2025-10-28

4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2O/c14-7-2-3-8(15)12(17)11(7)6-1-4-10(9(16)5-6)20-13(18)19/h1-5,13H
• InChI Key： FIGGWBTVUHXIKV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C=1)Cl)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl

4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl: A Comprehensive Overview

The compound with CAS No. 1361657-44-4, commonly referred to as 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and chemical synthesis. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of multiple chlorine atoms and a difluoromethoxy group introduces distinct electronic and steric properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl in advanced materials development. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and electronic materials. The compound's ability to undergo precise substitution reactions has been leveraged to create tailored materials with enhanced thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be integrated into polymer frameworks to improve their durability under extreme conditions.

The synthesis of 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the chlorination of biphenyl derivatives and the subsequent introduction of the difluoromethoxy group through nucleophilic substitution. This process requires meticulous control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems have significantly streamlined this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl exhibits a melting point of approximately 150°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's UV-Vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential application in optoelectronic devices.

One of the most promising areas for 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl is its use in drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. A 2022 study published in *Journal of Medicinal Chemistry* explored its potential as an inhibitor for certain kinase enzymes involved in cancer progression. The results showed significant activity against these enzymes, suggesting further exploration in preclinical studies.

Environmental considerations are also a critical aspect of research involving 4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl. While the compound itself is not classified as hazardous under current regulations (as per the Globally Harmonized System), its production and disposal require adherence to strict environmental protocols to minimize ecological impact. Ongoing research is focused on developing more sustainable synthesis methods and recycling strategies for this compound.

In conclusion,4'-(Difluoromethoxy)-2,3,6,3'-tetrachlorobiphenyl stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique chemical properties and adaptability make it an essential component in modern material science and drug discovery efforts. As research continues to uncover new potential uses for this compound,CAS No. 1361657-44-4 will undoubtedly play an increasingly important role in advancing technological and medical innovations.